Cas no 320416-46-4 (4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime)

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime is a specialized organic compound featuring a chlorophenoxy and nitro-substituted benzene core with an oxime functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the formation of heterocyclic compounds or as an intermediate in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (nitro) and electron-donating (chlorophenoxy) groups enhances its versatility in nucleophilic or electrophilic reactions. The oxime moiety further allows for derivatization into amines, nitriles, or other functional groups. Its well-defined structure ensures consistent performance in complex synthetic pathways, supporting applications in medicinal chemistry and material science.

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime structure

320416-46-4 structure

Product Name:4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime

CAS No:320416-46-4

MF:

MW:

CID:4645578

Update Time:2025-06-09

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

- 4-(4-CHLOROPHENOXY)-3-NITROBENZENECARBALDEHYDE OXIME
- 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C147125-25mg	4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4		25mg	$ 230.00	2022-06-06
TRC	C147125-50mg	4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4		50mg	$ 380.00	2022-06-06
Key Organics Ltd	1D-054-1MG	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	1D-054-5MG	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	1D-054-10MG	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	1D-054-0.5G	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	1D-054-1G	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	1D-054-5G	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	1D-054-10G	4-(4-chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime	320416-46-4	>90%	10g	£5775.00	2023-09-08
A2B Chem LLC	AI71038-1mg	(E)-N-{[4-(4-chlorophenoxy)-3-nitrophenyl]methylidene}hydroxylamine	320416-46-4	>90%	1mg	$201.00	2024-04-20

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Additional information on 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde Oxime: An Overview of a Promising Compound (CAS No. 320416-46-4)

4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime (CAS No. 320416-46-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime consists of a substituted benzene ring with a chlorophenoxy group at the para position and a nitro group at the meta position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing subject for further investigation.

Recent studies have highlighted the multifaceted nature of 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction processes. This property makes it a potential candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime has also been explored for its antioxidant and anti-inflammatory effects. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and reduce oxidative stress, which are key factors in the pathogenesis of many chronic diseases. The anti-inflammatory properties of 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime have been attributed to its ability to modulate the expression of pro-inflammatory cytokines and other mediators.

The pharmacokinetic profile of 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. In particular, its oral bioavailability and stability in physiological conditions have been evaluated in preclinical models, providing valuable insights into its suitability for further development.

Clinical trials are currently underway to assess the safety and efficacy of 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime in various therapeutic settings. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a novel drug candidate.

Beyond its therapeutic applications, 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime has also found use in other areas of research. For example, it has been employed as a tool compound in biochemical assays to study enzyme kinetics and substrate specificity. Its unique structural features make it an excellent probe for investigating molecular interactions and pathways involved in various biological processes.

In conclusion, 4-(4-Chlorophenoxy)-3-nitrobenzenecarbaldehyde oxime (CAS No. 320416-46-4) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.